Cas no 2183440-60-8 (Sulfo-Cy7 maleimide)

• Product Name: Sulfo-Cy7 maleimide
• CAS No: 2183440-60-8
• MF: C₄₃H₅₁KN₄O₉S₂
• MW: 871.114750146866
• CID: 4641787
• PubChem ID: 164577448
• Update Time: 2025-10-18

Sulfo-Cy7 maleimide Chemical and Physical Properties

Names and Identifiers

• Sulfo Cy7 Maleimide
• Sulfo-Cy7 maleimide,Sulfo-Cy7 mal
• Sulfo-Cy7 maleimide
• Sulfo-Cyanine7 maleimide
• 2183440-60-8

• Inchi： 1S/C43H50N4O9S2.K.H/c1-42(2)33-27-31(57(51,52)53)15-17-35(33)45(5)37(42)19-13-29-10-9-11-30(26-29)14-20-38-43(3,4)34-28-32(58(54,55)56)16-18-36(34)46(38)24-8-6-7-12-39(48)44-23-25-47-40(49)21-22-41(47)50;;/h13-22,26-28H,6-12,23-25H2,1-5H3,(H2-,44,48,51,52,53,54,55,56);;
• InChI Key： OMVUTCODNTTWQT-UHFFFAOYSA-N
• SMILES： C([N+]1=C(C(C)(C)C2=CC(S([O-])(=O)=O)=CC=C12)C=CC1CCCC(=CC=C2N(C3=CC=C(S(O)(=O)=O)C=C3C2(C)C)C)C=1)CCCCC(=O)NCCN1C(C=CC1=O)=O.[KH]

Computed Properties

• Exact Mass: 869.26562802g/mol
• Monoisotopic Mass: 869.26562802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 59
• Rotatable Bond Count: 13
• Complexity: 2020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 201Ų

Additional information on Sulfo-Cy7 maleimide

Research Briefing on Sulfo-Cy7 Maleimide (CAS: 2183440-60-8) in Chemical Biology and Biomedical Applications

Sulfo-Cy7 maleimide (CAS: 2183440-60-8) is a near-infrared (NIR) fluorescent dye derivative widely used in bioconjugation, molecular imaging, and drug delivery research. This water-soluble cyanine dye exhibits excellent photostability, high molar extinction coefficients, and emission wavelengths (~770 nm), making it particularly suitable for in vivo imaging and diagnostic applications. Recent studies have highlighted its growing importance in targeted cancer therapies, biomarker detection, and theranostic nanoplatform development.

A 2023 study published in Bioconjugate Chemistry demonstrated novel applications of Sulfo-Cy7 maleimide in antibody-drug conjugate (ADC) development. Researchers utilized its maleimide group for site-specific conjugation with cysteine residues on trastuzumab, achieving a drug-to-antibody ratio (DAR) of 4 with 90% efficiency. The resulting ADC showed enhanced tumor accumulation in HER2+ breast cancer models when monitored via NIR fluorescence imaging, suggesting dual functionality for both therapy and real-time tracking.

In nanoparticle engineering, a breakthrough published in ACS Nano (2024) employed Sulfo-Cy7 maleimide for surface functionalization of PEGylated liposomes. The thiol-maleimide click chemistry enabled precise loading of targeting ligands (RGD peptides) while maintaining the NIR tracking capability. This platform achieved 3.8-fold higher tumor uptake in glioblastoma models compared to non-targeted versions, with pharmacokinetic studies revealing a circulation half-life of 28.4 hours.

Recent advancements in multiplexed imaging have exploited Sulfo-Cy7 maleimide's spectral properties. A Nature Methods paper (2023) described its combination with other cyanine dyes for five-color intravital microscopy, allowing simultaneous tracking of immune cell populations. The 2183440-60-8 derivative was critical for visualizing CD8+ T-cell infiltration in tumor microenvironments at depths up to 1.2 mm, with minimal tissue autofluorescence interference.

Emerging diagnostic applications include a 2024 Analytical Chemistry report on CRISPR-based biosensors, where Sulfo-Cy7 maleimide-labeled reporter oligonucleotides enabled ultrasensitive detection of SARS-CoV-2 variants with 10 aM sensitivity. The maleimide-thiol chemistry provided stable signal output over 30 thermal cycles, addressing previous limitations in point-of-care diagnostics.

Ongoing clinical translation efforts focus on Sulfo-Cy7 maleimide-labeled PSMA-targeting agents for prostate cancer surgery guidance. Phase I trials (NCT05677817) demonstrated clear tumor margin delineation with a tumor-to-background ratio of 5.3:1, potentially reducing positive margin rates by 62% according to 2024 ASCO Annual Meeting data.

Future directions include the development of next-generation derivatives with improved renal clearance profiles and activatable versions responsive to tumor-specific enzymes. A recent patent (WO2024028765) discloses sulfonated Cy7 variants with modulated excretion kinetics, while a Science Translational Medicine study (2024) introduced MMP-2 cleavable quenched probes using 2183440-60-8 as the reporter moiety.